2-chloro-N-[4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)phenyl]benzamide
Overview
Description
“2-chloro-N-[4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)phenyl]benzamide” is a chemical compound with the molecular formula C16H10ClF6NO2 . It has a molecular weight of 397.7 . This compound is a type of benzamide .
Molecular Structure Analysis
The InChI code for this compound is 1S/C16H10ClF6NO2/c17-12-4-2-1-3-11(12)13(25)24-10-7-5-9(6-8-10)14(26,15(18,19)20)16(21,22)23/h1-8,26H,(H,24,25) . This indicates the presence of a benzamide group, a hexafluoropropan-2-yl group, and a chlorobenzene group in the molecule .Physical And Chemical Properties Analysis
This compound has a molecular weight of 440.7, an XLogP3 of 5.6, a hydrogen bond donor count of 3, a hydrogen bond acceptor count of 9, and a rotatable bond count of 3 . The exact mass is 440.0362389 and the topological polar surface area is 78.4 .Scientific Research Applications
Immunology Research
SR 0987 has been used in immunology research due to its ability to stimulate the T cell-specific isoform of RORγ (RORγt), which is a key lineage-defining transcription factor that initiates the differentiation program of TH17 and Tc17 cells .
Cancer Research
The compound has potential applications in cancer research. The ability of SR 0987 to regulate the expression of IL17 and PD-1 while maintaining the cytotoxic ability of T cells suggests that it could enhance protective immunity .
Endocrinology & Metabolism
SR 0987 falls under the category of hormones and receptors, suggesting potential applications in the field of endocrinology and metabolism .
Receptor Pharmacology
As an agonist of RORγt, SR 0987 has applications in receptor pharmacology, particularly in studies involving RARs, RORs, and RXRs .
Adaptive Immunity
SR 0987’s role in stimulating RORγt, a key factor in the differentiation of TH17 and Tc17 cells, suggests potential applications in the study of adaptive immunity .
Biochemical Research
SR 0987 is categorized as a biochemical, indicating its use in various biochemical research applications .
Mechanism of Action
Target of Action
SR 0987 is primarily an agonist of the T cell-specific isoform of RORγ (RORγt) . RORγt is a key lineage-defining transcription factor that initiates the differentiation program of TH17 and Tc17 cells .
Mode of Action
SR 0987 interacts with RORγt and induces reporter gene expression in a concentration-dependent manner . The EC50 value, which is the concentration of the drug that gives half-maximal response, is approximately 800 nM .
Biochemical Pathways
The primary biochemical pathway affected by SR 0987 is the differentiation program of TH17 and Tc17 cells . These cells have demonstrated anti-tumor efficacy . SR 0987 enhances this protective immunity by regulating the expression of interleukin 17 (IL17) and the checkpoint receptor PD-1 .
Pharmacokinetics
It is soluble in dmso and ethanol , which could potentially affect its bioavailability.
Result of Action
SR 0987 increases the expression of IL17 while repressing the expression of PD-1 . This suggests that SR 0987 enhances protective immunity while maintaining the cytotoxic ability of T cells .
Action Environment
The compound’s solubility in different solvents could potentially influence its action in different biological environments.
properties
IUPAC Name |
2-chloro-N-[4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)phenyl]benzamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10ClF6NO2/c17-12-4-2-1-3-11(12)13(25)24-10-7-5-9(6-8-10)14(26,15(18,19)20)16(21,22)23/h1-8,26H,(H,24,25) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZVBONMVWLTLNT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)C(C(F)(F)F)(C(F)(F)F)O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10ClF6NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-[4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)phenyl]benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.